Cas no 1395038-63-7 (4-Methyl-6-(propan-2-yloxy)pyridin-3-amine)

• Product Name: 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine
• CAS No: 1395038-63-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5692872
• PubChem ID: 79176643
• Update Time: 2025-11-02

4-Methyl-6-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16525150
• AKOS017728032
• EN300-1294858
• 4-methyl-6-(propan-2-yloxy)pyridin-3-amine
• 1395038-63-7
• 3-Pyridinamine, 4-methyl-6-(1-methylethoxy)-
• 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine

• Inchi： 1S/C9H14N2O/c1-6(2)12-9-4-7(3)8(10)5-11-9/h4-6H,10H2,1-3H3
• InChI Key： YLADDKLNUUEWEG-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(=CN=1)N)C(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 298.7±35.0 °C(Predicted)
• pka: 5.81±0.30(Predicted)

Additional information on 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine

4-Methyl-6-(propan-2-yloxy)pyridin-3-amine (CAS 1395038-63-7): A Comprehensive Overview

4-Methyl-6-(propan-2-yloxy)pyridin-3-amine (CAS 1395038-63-7) is a specialized pyridine derivative with growing interest in pharmaceutical and agrochemical research. This compound, featuring a methyl group at the 4-position and an isopropoxy group at the 6-position of the pyridine ring, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for more complex molecules in drug discovery and material science.

The molecular structure of 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine offers excellent opportunities for structural modification, making it a versatile intermediate in organic synthesis. Its amine functionality at the 3-position allows for diverse chemical transformations, while the isopropoxy group contributes to the compound's solubility profile. Recent studies have explored its use in developing novel heterocyclic compounds, particularly in the creation of potential pharmaceutical candidates targeting various biological pathways.

In the context of current research trends, 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine has gained attention for its potential applications in medicinal chemistry. Scientists are investigating its role in the synthesis of kinase inhibitors, a hot topic in cancer research. The compound's structural features make it suitable for developing small molecule therapeutics, particularly in areas where selective targeting is required. This aligns with the growing demand for precision medicine approaches in modern healthcare.

The synthesis of 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine typically involves multistep organic reactions, with careful control of reaction conditions to ensure high purity. Recent advancements in green chemistry have led to more efficient synthetic routes for this compound, reducing environmental impact while maintaining yield and quality. These developments are particularly relevant as the chemical industry moves toward more sustainable practices, a major concern for modern researchers and manufacturers.

Analytical characterization of 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research applications. The growing availability of advanced analytical instrumentation has made quality control more accessible, supporting the compound's increasing use in various scientific investigations.

From a commercial perspective, 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine is gaining traction in the fine chemicals market. Suppliers are noting increased demand from both academic institutions and pharmaceutical companies, reflecting the compound's expanding applications. The market growth aligns with broader trends in specialty chemicals, where customized molecular structures are increasingly valued for their potential in innovative research and development.

Storage and handling of 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. While not classified as hazardous under normal circumstances, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Future research directions for 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine may explore its potential in material science applications, particularly in the development of functional materials with specific electronic or optical properties. The compound's structural features suggest possible utility in creating advanced polymers or coordination complexes, areas that are receiving significant attention in materials research.

For researchers considering 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine for their work, it's important to consult recent literature for the latest synthetic methods and applications. The compound's structure-activity relationships continue to be explored, with new findings regularly published in scientific journals. Keeping abreast of these developments can help maximize the compound's potential in various research contexts.

In conclusion, 4-Methyl-6-(propan-2-yloxy)pyridin-3-amine (CAS 1395038-63-7) represents an interesting and versatile chemical intermediate with growing importance in multiple scientific fields. Its unique structural features and potential applications make it a compound worth watching as research in heterocyclic chemistry and drug discovery continues to advance. The ongoing exploration of its properties and uses reflects the dynamic nature of modern chemical research and development.